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For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl valerate, also known as phenyl pentanoate, is an organic compound classified as an

ester of phenol and valeric acid. It is a colorless liquid with a characteristic odor. This document

provides an in-depth guide to the chemical properties, structure, and synthesis of phenyl
valerate, tailored for professionals in research and development. Its applications are primarily

in the flavor and fragrance industry and as a substrate in biochemical research for enzymatic

assays.[1]

Chemical Properties and Structure
Phenyl valerate is characterized by a phenyl group attached to a valerate moiety.[1] Its

fundamental properties are summarized below.

Table 1: Chemical and Physical Properties of Phenyl Valerate
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Property Value Source(s)

IUPAC Name Phenyl pentanoate [1][2][3]

Synonyms

Phenyl valerate, Pentanoic

acid, phenyl ester, Valeric acid,

phenyl ester

[4][5][6][7][8]

CAS Number 20115-23-5 [4][5][6][9]

Molecular Formula C₁₁H₁₄O₂ [1][4][5][6][9]

Molecular Weight 178.23 g/mol [1][4][6][9]

Appearance Transparent, colorless liquid [4][10]

Melting Point
Not available (for pure

compound)
[4][9]

Boiling Point 250 °C (482 °F) [9]

160 °C at 14 Torr [7]

Density 1.009 g/cm³ [7]

Refractive Index 1.494 [7]

Flash Point 95 °C (203.0 °F) [9]

Solubility

Soluble in Chloroform; Slightly

soluble in DMSO; Sparingly

soluble in Methanol

[6]

Insoluble in water [11]

Structure
The chemical structure of phenyl valerate consists of a pentanoyl group attached to a

benzene ring through an ester linkage.
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Chemical Structure of Phenyl Valerate
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Chemical structure of phenyl valerate.
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Experimental Protocols
Synthesis of Phenyl Valerate via O-Acylation of Phenol
A common method for the synthesis of phenyl valerate is the O-acylation of phenol with valeryl

chloride. This reaction is a type of nucleophilic acyl substitution.[12]

Materials:

Phenol

Valeryl chloride

Trifluoromethanesulfonic acid (TfOH) (1% in acetonitrile) or other suitable catalyst/base

Acetonitrile (CH₃CN)

Ethyl acetate

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution

Magnesium sulfate (MgSO₄)

Procedure:

Dissolve phenol (0.28 mmol) and valeryl chloride (0.84 mmol, 3 equivalents) in 1 mL of 1%

TfOH in acetonitrile at room temperature.[13]

Stir the reaction mixture at room temperature for one hour.[13]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Upon completion, pour the reaction mixture into a separatory funnel containing cold water

and ethyl acetate.[13]
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Separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and saturated

NaCl solution.[13]

Dry the organic layer over anhydrous MgSO₄.[13]

Filter the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude phenyl valerate.[13]

Purify the crude product by recrystallization or column chromatography as needed.
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Workflow for the Synthesis of Phenyl Valerate
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Synthesis workflow for phenyl valerate.
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Spectral Data
Detailed experimental spectral data with peak assignments for phenyl valerate are not readily

available in publicly accessible databases. However, references to the existence of 13C NMR

and IR spectra can be found on PubChem.[11] Commercial suppliers may offer analytical data

upon request.[10]

Safety and Handling
Phenyl valerate is a combustible liquid.[4] It may cause skin and eye irritation and respiratory

sensitization.[4] Standard laboratory safety precautions should be observed when handling this

compound, including the use of personal protective equipment such as gloves and safety

glasses.[9][14] Store in a cool, dry, well-ventilated area in a tightly closed container.[9] For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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